Cas no 2012955-87-0 (3-(2-cyclobutylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-(2-cyclobutylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 2012955-87-0
• MF: C₁₀H₁₆O₃S
• MW: 216.297242164612
• CID: 6051801
• PubChem ID: 165494536
• Update Time: 2025-06-08

3-(2-cyclobutylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclobutylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• EN300-1136670
• 2012955-87-0

• Inchi： 1S/C10H16O3S/c11-14(12)7-5-10(8-14)13-6-4-9-2-1-3-9/h5,7,9-10H,1-4,6,8H2
• InChI Key： NWRSUMXOTQSNAF-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)OCCC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 216.08201554g/mol
• Monoisotopic Mass: 216.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(2-cyclobutylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione

Comprehensive Overview of 3-(2-cyclobutylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2012955-87-0)

The compound 3-(2-cyclobutylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2012955-87-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key features, including a cyclobutyl moiety and a thiophene-1,1-dione core, which are of significant interest in medicinal chemistry and material science. Researchers and industry professionals often search for this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials. The presence of the cyclobutyl group, in particular, has garnered attention for its role in enhancing metabolic stability and bioavailability in pharmaceutical candidates.

In recent years, the demand for novel heterocyclic compounds like 3-(2-cyclobutylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione has surged, driven by advancements in synthetic methodologies and computational chemistry. Searches for "thiophene derivatives in drug design" or "cyclobutyl ether applications" reflect the growing curiosity around this molecule. Its sulfone functionality (-SO2-) further adds to its versatility, making it a candidate for studying enzyme inhibition or polymer modification. This aligns with trending topics such as "green chemistry" and "sustainable synthesis," where efficient and eco-friendly routes to complex structures are prioritized.

The synthesis of 3-(2-cyclobutylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione typically involves multi-step organic reactions, including etherification and oxidation steps. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity and confirming its structure. Given its CAS No. 2012955-87-0, regulatory and safety data are often sought after, though it is not classified as a hazardous substance under major global standards. This makes it a safer alternative for labs focusing on high-throughput screening or catalysis research.

From a commercial perspective, suppliers and manufacturers of 3-(2-cyclobutylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione cater to niche markets, including contract research organizations (CROs) and academic institutions. Frequently asked questions (FAQs) revolve around its "solubility in organic solvents" or "stability under acidic conditions," underscoring its practical utility. Additionally, its potential as a building block for functional materials aligns with the rising interest in "smart polymers" and "electronic materials," where tailored molecular designs are crucial.

In conclusion, 3-(2-cyclobutylethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields like pharmaceutical intermediates and material science. As synthetic techniques evolve and interdisciplinary collaborations grow, this compound is poised to play a pivotal role in addressing challenges in drug delivery and molecular engineering.